Cas no 61885-21-0 (5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one)

• Product name: 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 61885-21-0
• MF: C₄H₅N₃O₃
• MW: 143.100800275803
• MDL: MFCD16619857
• CID: 955684
• PubChem ID: 5180232

5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-5-methyl-4-nitro-3H-Pyrazol-3-one
• 1,2-dihydro-5-methyl-4-nitropyrazol-3-one
• 3-methyl-4-nitro-5-pyrazolone
• 3-methyl-4-nitroso-5-pyrazolone
• 5-Methyl-4-nitro-1,2-dihydro-pyrazol-3-on
• 5-methyl-4-nitro-1,2-dihydro-pyrazol-3-one
• 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
• 5-Methyl-4-nitro-3-oxo-2,3-dihydropyrazol
• AC1NPJSP
• NSC291115
• 5-Methyl-4-nitro-1h-pyrazol-3(2h)-one
• SCHEMBL17260125
• NSC-291115
• DB-196683
• MFCD16619857
• EN300-116001
• 5-methyl-4-nitro-1,2-dihydropyrazol-3-one
• DTXSID20409213
• 5-METHYL-4-NITRO-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
• AKOS023556695
• CS-0223608
• 61885-21-0

• MDL： MFCD16619857
• Inchi： InChI=1S/C4H5N3O3/c1-2-3(7(9)10)4(8)6-5-2/h1H3,(H2,5,6,8)
• InChI Key： KUWHDICGEHGNFM-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 143.03315
• Monoisotopic Mass: 143.033091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87

Experimental Properties

• Density: 1.51
• Refractive Index: 1.578
• PSA: 84.27